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Abstract
Oligopeptide-10 is a synthetic, 15-amino acid antimicrobial peptide (AMP) that has garnered

significant attention for its potent and broad-spectrum activity, particularly against the Gram-

positive bacterium Cutibacterium acnes (formerly Propionibacterium acnes), a key contributor

to the pathophysiology of acne vulgaris. This technical guide provides a comprehensive

overview of the discovery, origin, and mechanism of action of Oligopeptide-10. It details its

antimicrobial efficacy through a summary of available quantitative data and outlines the

experimental protocols for key assays used to evaluate its activity. Furthermore, this guide

presents visual representations of its proposed mechanism of action and relevant experimental

workflows to facilitate a deeper understanding for researchers and professionals in the field of

drug development.

Discovery and Origin
Oligopeptide-10 is a synthetically designed bioactive peptide.[1][2] Its development was a

result of research into antimicrobial peptides, which are naturally occurring components of the

innate immune system in a wide range of organisms. The specific amino acid sequence of

Oligopeptide-10 is Phe-Ala-Lys-Ala-Leu-Lys-Ala-Leu-Leu-Lys-Ala-Leu-Lys-Ala-Leu. This

sequence was designed to optimize its antimicrobial properties, particularly against bacteria
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implicated in skin conditions. It is also known by the trade name Granactive Oligopeptide-10.

[3]

Mechanism of Action
The primary mechanism of action of Oligopeptide-10 is the disruption of the bacterial cell

membrane. As a cationic peptide, it is electrostatically attracted to the negatively charged

components of bacterial membranes, such as lipoteichoic acids in Gram-positive bacteria. This

initial binding is a critical step that facilitates the subsequent disruption of the membrane's

integrity.

Upon binding, Oligopeptide-10 is believed to insert into the lipid bilayer, leading to the

formation of pores or channels. This disruption of the membrane structure compromises its

function as a selective barrier, resulting in an osmotic imbalance, leakage of essential

intracellular components, and ultimately, bacterial cell death. This rapid, membrane-targeted

action is considered a "mechanical" mode of killing, which is suggested to have a low

probability of inducing bacterial resistance compared to traditional antibiotics that often target

specific metabolic pathways.

The following diagram illustrates the proposed signaling pathway for Oligopeptide-10's

interaction with the bacterial cell membrane:
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Proposed mechanism of Oligopeptide-10 action.

Antimicrobial Spectrum and Efficacy
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Oligopeptide-10 demonstrates broad-spectrum antimicrobial activity, with particular potency

against Gram-positive bacteria. Its efficacy has been highlighted against Cutibacterium acnes,

making it a promising agent for acne treatment. While specific MIC values from peer-reviewed

literature are not readily available for a wide range of microorganisms, some studies on other

antimicrobial peptides provide a reference for the expected efficacy. For instance, novel

antimicrobial peptides have shown MIC values in the range of 2-4 µg/mL against various

strains of C. acnes. Another study reported an antimicrobial peptide with an MIC of 0.6 µg/ml

against P. acnes.

Time-kill kinetic assays have demonstrated the rapid bactericidal activity of similar antimicrobial

peptides. For example, some peptides at their MIC can cause a significant reduction in C.

acnes viability within hours. One study on a different peptide showed a 99.9% reduction in P.

acnes colony-forming units (CFU) within 15 minutes in an environment mimicking sebaceous

gland secretions.

Table 1: Summary of Antimicrobial Efficacy Data (Illustrative based on similar peptides)

Microorganism Assay Type Concentration Result Reference

Cutibacterium

acnes
MIC 2-4 µg/mL

Inhibition of

growth

Cutibacterium

acnes
MIC 0.6 µg/mL

Inhibition of

growth

Cutibacterium

acnes
Time-Kill Assay 1x MIC

3.73-4.42 log10

reduction in 8

hours

Propionibacteriu

m acnes
Time-Kill Assay Not Specified

99.9% kill in 15

minutes

Experimental Protocols
Minimum Inhibitory Concentration (MIC) Assay
The following is a generalized broth microdilution protocol for determining the MIC of

Oligopeptide-10.
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Objective: To determine the lowest concentration of Oligopeptide-10 that inhibits the visible

growth of a specific microorganism.

Materials:

Oligopeptide-10

Target microorganism (e.g., Cutibacterium acnes, Staphylococcus aureus)

Appropriate broth medium (e.g., Mueller-Hinton Broth, Brain Heart Infusion Broth)

Sterile 96-well microtiter plates

Spectrophotometer

Incubator

Procedure:

Preparation of Inoculum: Culture the target microorganism overnight in the appropriate broth.

Dilute the culture to achieve a standardized concentration (e.g., 5 x 10^5 CFU/mL).

Serial Dilution of Oligopeptide-10: Prepare a series of twofold dilutions of Oligopeptide-10
in the broth medium directly in the 96-well plate.

Inoculation: Add the standardized microbial inoculum to each well containing the diluted

peptide. Include a positive control (inoculum without peptide) and a negative control (broth

only).

Incubation: Incubate the plate under appropriate conditions (temperature, time, and

atmosphere) for the specific microorganism.

Determination of MIC: The MIC is determined as the lowest concentration of Oligopeptide-
10 at which there is no visible growth (turbidity) of the microorganism. This can be assessed

visually or by measuring the optical density at 600 nm (OD600) using a spectrophotometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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